Cas no 2229315-77-7 (1-2-(methylsulfanyl)phenylethane-1,2-diol)

• Product Name: 1-2-(methylsulfanyl)phenylethane-1,2-diol
• CAS No: 2229315-77-7
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 6441136
• PubChem ID: 165613254
• Update Time: 2025-10-29

1-2-(methylsulfanyl)phenylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-2-(methylsulfanyl)phenylethane-1,2-diol
• 1-[2-(Methylthio)phenyl]-1,2-ethanediol

• Inchi： 1S/C9H12O2S/c1-12-9-5-3-2-4-7(9)8(11)6-10/h2-5,8,10-11H,6H2,1H3
• InChI Key： MPJMJEQBHDYGEK-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1SC)(O)CO

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 355.6±32.0 °C(Predicted)
• pka: 13.35±0.20(Predicted)

Additional information on 1-2-(methylsulfanyl)phenylethane-1,2-diol

1-2-(Methylsulfanyl)phenylethane-1,2-diol: A Comprehensive Overview

The compound 1-2-(methylsulfanyl)phenylethane-1,2-diol (CAS No. 2229315-77-7) is a fascinating molecule with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. Its chemical structure, which includes a phenyl group substituted with a methylsulfanyl moiety and a diol functional group, contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of methylsulfanylphenyl derivatives in medicinal chemistry. The methylsulfanyl group is known to enhance the stability and bioavailability of compounds, making them more suitable for therapeutic applications. For instance, researchers have explored the use of 1-2-(methylsulfanyl)phenylethane-1,2-diol as a precursor for synthesizing bioactive molecules targeting neurodegenerative diseases. The diol functionality in this compound provides multiple sites for further chemical modification, enabling the creation of complex molecular architectures.

The synthesis of 1-2-(methylsulfanyl)phenylethane-1,2-diol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach reported in recent literature involves the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the methylsulfanylphenyl moiety. This method not only improves yield but also enhances the selectivity of the reaction, making it more amenable to large-scale production.

In terms of physical properties, 1-2-(methylsulfanyl)phenylethane-1,2-diol exhibits a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification processes. The compound's ability to form hydrogen bonds due to its diol groups also influences its interactions with other molecules, which is crucial for its application in drug design.

One of the most promising areas of research involving 1-2-(methylsulfanyl)phenylethane-1,2-diol is its role in agrochemical development. Studies have shown that this compound exhibits moderate activity against several plant pathogens, suggesting its potential as a natural or semi-synthetic pesticide. Additionally, its ability to scavenge free radicals makes it a candidate for use in antioxidant formulations aimed at protecting crops from oxidative stress caused by environmental factors.

From an environmental perspective, understanding the fate and transport of 1-2-(methylsulfanyl)phenylethane-1,2-diol in different ecosystems is essential for assessing its ecological impact. Recent research has focused on biodegradation pathways involving microbial communities capable of metabolizing this compound under aerobic conditions. These studies provide valuable insights into how industrial waste containing this compound can be safely managed to minimize environmental harm.

In conclusion, 1-2-(methylsulfanyl)phenylethane-1,2-diol (CAS No. 2229315-77-7) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and versatile functional groups make it an attractive target for both academic and industrial research. As new applications continue to emerge, further investigation into its properties and behavior will undoubtedly contribute to advancing our understanding of this intriguing molecule.